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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 6-Undecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Undecanol, a secondary fatty alcohol, possesses distinct chemical and physical properties

stemming from its unique molecular structure. This technical guide provides a comprehensive

overview of 6-undecanol, detailing its structural identifiers, physicochemical properties, and

relevant experimental protocols. The information presented is intended to support research and

development activities in chemistry and drug development by offering a consolidated resource

on this specific aliphatic alcohol.

Chemical Structure and Identification
6-Undecanol, also known as diamyl carbinol, is a secondary alcohol where a hydroxyl group is

attached to the sixth carbon atom of an eleven-carbon undecane chain.[1][2] This structure

results in a chiral center at the C-6 position.

A logical diagram illustrating the key structural identifiers for 6-undecanol is provided below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1345097?utm_src=pdf-interest
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.chemeo.com/cid/79-826-8/6-Undecanol
https://webbook.nist.gov/cgi/cbook.cgi?Source=1925HES%2FBAP151-6&Units=CAL&Mask=2481
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Identifiers

6-Undecanol

IUPAC Name
undecan-6-ol

SMILES
CCCCCC(O)CCCCC

InChI
InChI=1S/C11H24O/c1-3-5-7-9-11(12)10-8-6-4-2/h11-12H,3-10H2,1-2H3

InChIKey
YBIXBBGRHOUVBB-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Key structural identifiers for 6-undecanol.

Physicochemical Properties
The physicochemical properties of 6-undecanol are summarized in the table below. These

properties are crucial for predicting its behavior in various chemical and biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1345097?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/product/b1345097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Unit Source(s)

Identifiers

IUPAC Name undecan-6-ol - [2][3]

Synonyms
Diamyl carbinol,

Undecanol-6
- [1][2]

CAS Number 23708-56-7 - [1][4]

Molecular Formula C11H24O - [1][2][4]

Molecular Weight 172.31 g/mol [1][3][4]

SMILES CCCCCC(O)CCCCC - [1][5]

InChIKey
YBIXBBGRHOUVBB-

UHFFFAOYSA-N
- [1][2]

Physical Properties

Melting Point 24 - 26 °C [5][6]

Boiling Point 227 - 231 °C [5][6]

Density 0.829 g/mL [5]

Refractive Index 1.433 - [5]

Vapor Pressure 0.013 mmHg @ 25°C (est.) [6]

Flash Point 94.0 °C (est.) [6]

Solubility &

Partitioning

Water Solubility 49.73 (est.) mg/L @ 25°C [6]

Log P (Octanol/Water) 3.508 - 4.249 (est.) - [1][6]

Experimental Protocols
Synthesis of 6-Undecanol from Undecan-6-one
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A common method for the synthesis of 6-undecanol is the reduction of undecan-6-one using a

reducing agent such as sodium borohydride.[4]

Methodology:

Reaction Setup: Dissolve 1 equivalent of undecan-6-one (e.g., 15 g) in a mixture of methanol

(25 ml) and tetrahydrofuran (THF, 150 ml).[4]

Reduction: Cool the solution to 0°C in an ice bath. Add 1.5 equivalents of sodium

borohydride (e.g., 4.9 g) portion-wise to the stirred solution.[4]

Reaction Progression: After the addition is complete, remove the ice bath and continue

stirring at room temperature for 2 hours.[4]

Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC) using a mobile phase of 10% ethyl acetate in hexane. The Rf value for the product is

approximately 0.5.[4]

Quenching: Once the reaction is complete, quench the reaction mixture by slowly adding a

saturated aqueous solution of ammonium chloride (NH4Cl, 100 ml).[4]

Workup and Extraction:

Remove the organic solvents (THF and methanol) under reduced pressure.[4]

Partition the resulting crude product between ethyl acetate (150 ml) and water (150 ml).[4]

Separate the organic layer.[4]

Extract the aqueous layer three times with ethyl acetate (100 ml each).[4]

Purification: Combine all organic layers and concentrate under reduced pressure to yield the

final product, which should be a white solid. A reported yield for this method is 93%.[4]

The workflow for the synthesis and purification of 6-undecanol is depicted in the following

diagram.
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Caption: Workflow for the synthesis of 6-undecanol.
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Purification Techniques
For higher purity, standard techniques for alcohol purification can be employed. These include:

Vacuum Distillation: Effective for separating liquids with high boiling points.

Fractional Crystallization: This method involves repeated crystallization from the molten state

and is suitable for solid compounds like 6-undecanol at room temperature.

Analytical Methods
The identity and purity of 6-undecanol can be confirmed using several analytical techniques:

Infrared (IR) Spectroscopy: To identify the characteristic O-H stretching of the alcohol group.

[2][7]

Gas Chromatography (GC): To determine the purity of the sample and for quantitative

analysis.[2][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[7]

Biological Activity and Potential Applications
While specific research on the biological activity of 6-undecanol is limited, its isomers, such as

1-undecanol and 2-undecanol, have demonstrated notable biological effects.

Antimicrobial Properties: Long-chain fatty alcohols are known for their antibacterial activities.

[8] 1-Undecanol, for instance, exhibits bactericidal and membrane-damaging activity against

Staphylococcus aureus.[8] Similarly, 2-undecanol has shown activity against various

bacteria, yeasts, and molds.[9] It is plausible that 6-undecanol may possess similar

antimicrobial properties due to its amphipathic nature, which could allow it to disrupt

microbial cell membranes.[10]

Antifungal and Nematicidal Activity: 2-undecanol has also been reported to have activity

against the root-knot nematode Meloidogyne incognita and various fungi.[9] This suggests

potential applications for 6-undecanol in agriculture or as a topical antifungal agent.
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Flavor and Fragrance: Some undecanols are used as flavoring ingredients in foods and have

floral or citrus-like odors.

Further research is required to elucidate the specific biological signaling pathways and

mechanisms of action for 6-undecanol.

Conclusion
6-Undecanol is a secondary alcohol with well-defined structural and physicochemical

properties. Standard organic synthesis protocols, particularly the reduction of its corresponding

ketone, allow for its efficient preparation. While direct biological data is scarce, the known

antimicrobial and other biological activities of its isomers suggest that 6-undecanol is a

compound of interest for further investigation in drug development and other scientific fields.

This guide provides a foundational resource to facilitate such research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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